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Compound of Interest

3-(3,5-Dimethoxyphenyl)-3-
Compound Name: .
oxopropanenitrile

cat. No.: B1287578

An In-depth Technical Guide to 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
potential biological properties of the compound 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile. This document is intended to serve as a valuable resource for researchers
and professionals involved in drug discovery and development, offering detailed information on
its characteristics, synthesis, and potential areas of application.

Core Compound Properties

3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile, with the CAS number 70988-04-4, is a
multifaceted organic compound. Its core structure features a benzoylacetonitrile scaffold
substituted with two methoxy groups at the 3 and 5 positions of the phenyl ring. This
substitution pattern is of significant interest in medicinal chemistry due to the known biological
activities of other dimethoxyphenyl-containing molecules.[1]

Physical and Chemical Data

A summary of the known and predicted physical and chemical properties of 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile is presented in the table below. It is important to note
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that while some experimental data is available, certain properties are based on computational
predictions and should be considered as such.

Property Value Source
Molecular Formula C11H11NOs [1]
Molecular Weight 205.21 g/mol [1]

CAS Number 70988-04-4 [11[2]
Appearance Solid (Predicted)

Boiling Point 369.6 + 32.0 °C Predicted
Density 1.147 + 0.06 g/cm?3 Predicted
pKa 7.35+£0.10 Predicted

Short term (1-2 weeks) at
Storage Conditions -4°C; Long term (1-2 years) at [1]
-20°C

Synthesis and Experimental Protocols

The synthesis of 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile can be achieved through a
Claisen condensation reaction. This well-established method in organic chemistry involves the
condensation of an ester with a nitrile in the presence of a strong base to form a 3-ketonitrile.

A plausible synthetic route involves the reaction of methyl 3,5-dimethoxybenzoate with
acetonitrile in the presence of a strong base such as sodium ethoxide or sodium hydride.

General Experimental Protocol: Claisen Condensation
for the Synthesis of 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile

Materials:

o Methyl 3,5-dimethoxybenzoate
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Acetonitrile

Sodium hydride (NaH) or Sodium ethoxide (NaOEt)

Anhydrous tetrahydrofuran (THF) or diethyl ether

Hydrochloric acid (HCI), dilute aqueous solution

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Ethyl acetate

Hexane

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon)
is charged with a suspension of sodium hydride in anhydrous THF.

Addition of Reactants: A solution of methyl 3,5-dimethoxybenzoate and an excess of
acetonitrile in anhydrous THF is added dropwise to the stirred suspension of the base at a
controlled temperature (typically O °C to room temperature).

Reaction Progression: The reaction mixture is stirred at room temperature or gently heated
to reflux for several hours to ensure the completion of the condensation. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction is cautiously quenched by the slow addition of a
dilute aqueous solution of hydrochloric acid until the mixture is acidic. The aqueous layer is
then extracted with ethyl acetate.

Purification: The combined organic extracts are washed sequentially with saturated sodium
bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and the

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

solvent is removed under reduced pressure.

e |solation: The crude product is purified by column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent to afford the pure 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile.

Characterization:

The structure and purity of the synthesized compound should be confirmed by standard
analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra should be
recorded to confirm the chemical structure.

« Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for
the nitrile (C=N) and ketone (C=0) functional groups.

e Mass Spectrometry (MS): The mass spectrum will confirm the molecular weight of the
compound.

Melting Point: The melting point of the purified solid should be determined.

Potential Biological Activity and Signaling Pathways

While specific biological data for 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile is not yet
available in the public domain, the 3,5-dimethoxyphenyl moiety is present in a variety of
biologically active molecules, suggesting potential areas for investigation.

Derivatives containing the dimethoxyphenyl group have been reported to exhibit a range of
pharmacological activities, including:

e Enzyme Inhibition: Certain dimethoxyphenyl compounds have shown inhibitory activity
against enzymes such as cytochrome P450s.

o Cytotoxic Activity: Some dimethoxyphenyl derivatives have demonstrated cytotoxicity against
various cancer cell lines.
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» Antimicrobial Activity: Antimicrobial properties have also been reported for compounds
containing this structural motif.

Based on these observations, it is plausible that 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile could be a candidate for screening in anticancer, enzyme inhibition, or
antimicrobial assays. Further research is required to elucidate its specific biological targets and

mechanisms of action.

A logical starting point for investigating the biological activity would be to screen the compound
against a panel of cancer cell lines and key metabolic enzymes. Should any significant activity
be observed, further studies could delve into the specific signaling pathways involved.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of 3-
(3,5-Dimethoxyphenyl)-3-oxopropanenitrile.

Characterization

Melting Point
Mass Spectrometry

Synthesis Purification

Methyl 3,5-dimethoxybenzoate + Acidic Work-up &
Acetonitrile + Base Claisen Condensation Extraction Column Chromatography

Pure 3-(3,5-Dimethoxyphenyl)
-3-oxopropanenitrile
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A typical workflow for the synthesis and characterization of the target compound.

Potential Research Directions

Given the limited data currently available, several avenues of research could be pursued to
fully characterize 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile and explore its potential

applications.
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Potential research directions for 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile.

This technical guide serves as a foundational document for researchers interested in 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile. Further experimental investigation is necessary to
fully elucidate its properties and potential as a pharmacologically active agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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